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Compound of Interest

Compound Name: Buntanetap Tartrate

Cat. No.: B12366244

These guidelines are intended for researchers, scientists, and drug development professionals
for the preparation of Buntanetap Tartrate stock solutions for experimental use.

Introduction

Buntanetap Tartrate, also known as ANVS401 or Posiphen Tartrate, is a small molecule
inhibitor of the translation of multiple neurotoxic proteins, including amyloid precursor protein
(APP), a-synuclein (aSYN), and huntingtin (HTT).[1][2] It is under investigation for the
treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.[1][3]
Accurate and consistent preparation of stock solutions is critical for obtaining reliable and
reproducible experimental results. This document provides detailed protocols for preparing
Buntanetap Tartrate solutions for both in vitro and in vivo applications.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Buntanetap Tartrate is provided in
the table below. This information is essential for accurate calculation of concentrations and for
understanding the compound's solubility characteristics.
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Property Value Reference
CAS Number 865795-23-9 [1][4]
Molecular Formula C24H29N30s [11[415]
Molecular Weight 487.50 g/mol [11[4115]
Solubility in DMSO (in vitro) 100 mg/mL (205.13 mM) [1]

> 2.5 mg/mL (5.13 mM) in 10%
Solubility (in vivo vehicle 1) DMSO + 40% PEG300 + 5% [1]

Tween-80 + 45% saline

= 2.5 mg/mL (5.13 mM) in 10%
Solubility (in vivo vehicle 2) DMSO + 90% (20% SBE-B-CD  [1]

in saline)

e _ = 2.5 mg/mL (5.13 mM) in 10%
Solubility (in vivo vehicle 3) ) [1]
DMSO + 90% corn oll

Experimental Protocols

Buntanetap Tartrate powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile deionized water or phosphate-buffered saline (PBS)
PEG300, Tween-80, saline, corn oil, SBE-B-CD (for in vivo studies)
Analytical balance

Vortex mixer

Ultrasonic bath (recommended for high concentrations)

Sterile microcentrifuge tubes or vials

Pipettes and sterile filter tips
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e Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

The general workflow for preparing Buntanetap Tartrate stock solutions is outlined in the
diagram below.
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Preparation Phase

EL. Weigh Buntanetap Tartrata
2. Select Solvent
(e.g., DMSO)

/In Vivo Formulation Workflow (2.5 mg/mL)\

Buntanetap Tartrate

Solvent Volume

- J

G. Calculate Required) Start: Weigh 2.5 mg

Dissolut%on Phase

(4. Add Solvent to PowdeD 1. Dissolve in 100 uL DMSO

l

5. Mix Thoroughly
(Vortex/Sonicate)

l

2. Add 400 pL PEG300
and Vortex

6. Ensure Complete 3. Add 50 pL Tween-80
Dissolution and Vortex
\- J
4 N\
Storage Phase
Y

4. Add 450 pL Saline

(7. Aliquot into Vials] and Vortex

[ 8. Store at Recommended ) End: Clear 2.5 mg/mL Solution
T )

emperature (-20°C or -80°C (Ready for use)
\- J - /
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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